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Compound of Interest

Compound Name:
1,1-DIMETHYL-1-SILA-2-

OXACYCLOHEXANE

CAS No.: 5833-47-6

Cat. No.: B1582968

Get Quote

The molecular formula C6H14OSi represents a fascinating case study in structural isomerism,

denoting several distinct organosilicon compounds with unique chemical properties and

applications. For researchers, scientists, and professionals in drug development, a precise

understanding of these isomers is critical, as their reactivity and utility are dictated by the

specific arrangement of their constituent atoms. This guide provides a detailed technical

overview of the two most prominent isomers corresponding to this formula:

Allyloxytrimethylsilane and Ethoxydimethylvinylsilane.

While these C6 compounds are the focus, it is worth noting that the closely related and widely

studied compound, Ethoxytrimethylsilane, has the molecular formula C5H14OSi. Given the

similarity in nomenclature and structure, it is crucial for researchers to verify the specific

molecular formula and CAS number to ensure the correct reagent is being utilized in their

experimental designs. This guide will proceed to delineate the distinct characteristics of the true

C6H14OSi isomers.

Section 1: Allyloxytrimethylsilane
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Allyloxytrimethylsilane is a versatile organosilicon compound distinguished by the presence of

both a trimethylsilyl ether group and a terminal allyl group. This bifunctionality makes it a

valuable intermediate in organic synthesis.

IUPAC Name and Synonyms
IUPAC Name: trimethyl(prop-2-enoxy)silane[1]

Common Synonyms: Allyloxytrimethylsilane, Allyl trimethylsilyl ether, O-(trimethylsilyl)allyl

alcohol, 3-(Trimethylsiloxy)propene, Silane, trimethyl(2-propenyloxy)-[1][2][3]

CAS Number: 18146-00-4[1][2]

Physicochemical Properties
The key physical and chemical properties of Allyloxytrimethylsilane are summarized below.

These properties are essential for designing reaction conditions, purification protocols, and

ensuring safe handling.

Property Value Source(s)

Molecular Formula C6H14OSi [1][2]

Molecular Weight 130.26 g/mol [1]

Appearance
Colorless to light yellow

transparent liquid
[4]

Boiling Point 100-102 °C [5]

Density 0.773 g/mL at 25 °C [5]

Refractive Index n20/D 1.397 [5]

Flash Point 0 °C [4]

Sensitivity
Moisture sensitive; reacts with

water
[4]
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Allyloxytrimethylsilane is typically synthesized via the silylation of allyl alcohol. The most

common laboratory method involves the reaction of allyl alcohol with a silylating agent like

chlorotrimethylsilane in the presence of a base.

Causality of Experimental Design: The choice of a base, such as pyridine or triethylamine, is

crucial for this reaction. Allyl alcohol's hydroxyl proton is acidic enough to react with the

silylating agent, but the reaction is significantly accelerated by a base. The base serves to

deprotonate the alcohol, forming a more nucleophilic alkoxide. This alkoxide then attacks the

electrophilic silicon atom of chlorotrimethylsilane in an SN2-type mechanism, displacing the

chloride ion. The base also acts as a scavenger for the HCl generated during the reaction,

driving the equilibrium towards the product. Anhydrous conditions are paramount, as the

silylating agent and the resulting silyl ether are both susceptible to hydrolysis.

Experimental Protocol: Synthesis of Allyloxytrimethylsilane

Preparation: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under a nitrogen atmosphere, add allyl alcohol (1

equivalent) and a suitable anhydrous solvent (e.g., diethyl ether or dichloromethane).

Addition of Base: Add a tertiary amine base, such as triethylamine (1.1 equivalents), to the

flask. Cool the mixture in an ice bath to 0 °C.

Silylation: Slowly add chlorotrimethylsilane (1.1 equivalents) dropwise from the dropping

funnel to the stirred solution. Maintain the temperature at 0 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours. The formation of a white precipitate (triethylammonium

chloride) will be observed.

Work-up: Filter the reaction mixture to remove the salt precipitate. Wash the filtrate with a

saturated aqueous solution of sodium bicarbonate, followed by brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure. The crude product can be purified by fractional

distillation to yield pure Allyloxytrimethylsilane.

Diagram: Synthesis Workflow
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Caption: Workflow for the synthesis of Allyloxytrimethylsilane.

Applications in Research and Drug Development
Allyloxytrimethylsilane serves as an important chemical intermediate for synthesizing a variety

of organosilicon compounds.[4] Its dual functionality is key to its utility.

Protecting Group Chemistry: The trimethylsilyl (TMS) ether is a classic protecting group for

alcohols. While Allyloxytrimethylsilane is the product of a protection reaction, its chemistry is

central to this field. The TMS group is easily introduced and can be cleaved under mild acidic
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conditions or with a fluoride source (e.g., TBAF), making it orthogonal to many other

protecting groups.

Allylation Reagent: The allyl group can participate in various carbon-carbon bond-forming

reactions. It can be used in allylation reactions, which are fundamental in the synthesis of

complex organic molecules, including pharmaceutical intermediates.[2]

Monomer for Polymer Synthesis: The allyl group can undergo polymerization, making

Allyloxytrimethylsilane a potential monomer for creating silicon-containing polymers. These

polymers can have applications in materials science and as scaffolds in drug delivery

systems.

Section 2: Ethoxydimethylvinylsilane
A structural isomer of Allyloxytrimethylsilane, Ethoxydimethylvinylsilane features a vinyl group

directly attached to the silicon atom, along with an ethoxy group. This structure imparts different

reactivity and applications, particularly in polymerization and surface modification.

IUPAC Name and Synonyms
IUPAC Name: ethenyl-ethoxy-dimethylsilane[6]

Common Synonyms: Ethoxydimethylvinylsilane, Dimethylethoxyvinylsilane,

Vinyldimethylethoxysilane, Silane, ethenylethoxydimethyl-[6][7][8]

CAS Number: 5356-83-2[6][7]

Physicochemical Properties
The properties of Ethoxydimethylvinylsilane are distinct from its allyl isomer, influencing its

handling and application.
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Property Value Source(s)

Molecular Formula C6H14OSi [6][7]

Molecular Weight 130.26 g/mol [6]

Appearance Colorless liquid [8]

Boiling Point 99 °C [8][9]

Density 0.79 g/mL at 25 °C [8]

Refractive Index n20/D 1.398 [9]

Flash Point 4 °C [9]

Hazards
Highly flammable liquid and

vapor
[6]

Synthesis and Mechanistic Insights
The synthesis of Ethoxydimethylvinylsilane typically involves the reaction of a

dichlorodimethylsilane precursor, followed by sequential substitution with vinyl and ethoxy

groups. A common route is the reaction of dichlorodimethylsilane with a vinyl Grignard reagent,

followed by reaction with ethanol.

Causality of Experimental Design: This step-wise approach allows for controlled introduction of

the functional groups. The Grignard reaction is a powerful method for forming the robust Si-C

bond of the vinyl group. The subsequent reaction with ethanol (alcoholysis) replaces the

remaining chlorine atom with an ethoxy group. The reaction with ethanol is often performed in

the presence of a base to neutralize the HCl byproduct. The stoichiometry must be carefully

controlled to prevent disubstitution in the first step.

Experimental Protocol: Synthesis of Ethoxydimethylvinylsilane

Preparation: In a dry, nitrogen-purged reaction vessel, prepare a solution of vinylmagnesium

bromide (1 equivalent) in anhydrous THF.

First Substitution: Cool the Grignard solution to 0 °C. Slowly add dichlorodimethylsilane (1

equivalent) to the solution while stirring vigorously. After addition, allow the mixture to warm
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to room temperature and stir for several hours to form chloro(dimethyl)vinylsilane.

Second Substitution: In a separate flask, prepare a solution of absolute ethanol (1

equivalent) and a non-nucleophilic base like pyridine (1 equivalent) in anhydrous diethyl

ether.

Alkoxylation: Cool the ethanol/pyridine solution to 0 °C and slowly add the

chloro(dimethyl)vinylsilane intermediate from the previous step.

Reaction and Work-up: Allow the reaction to proceed at room temperature overnight. Filter

the resulting mixture to remove pyridinium hydrochloride salt.

Purification: The filtrate is carefully concentrated, and the resulting crude liquid is purified by

fractional distillation under atmospheric or reduced pressure to yield pure

Ethoxydimethylvinylsilane.

Diagram: Role in Polymer Modification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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